Cas no 3764-94-1 (2-(5-Chloro-1H-indol-3-yl)ethanamine)

• Product Name: 2-(5-Chloro-1H-indol-3-yl)ethanamine
• CAS No: 3764-94-1
• MF: C₁₀H₁₁ClN₂
• MW: 194.660741090775
• MDL: MFCD00051990
• CID: 314099
• PubChem ID: 77379
• Update Time: 2025-04-19

2-(5-Chloro-1H-indol-3-yl)ethanamine Chemical and Physical Properties

Names and Identifiers

• 1H-Indole-3-ethanamine,5-chloro-
• 2-(5-Chloro-1H-indol-3-yl)ethanamine
• 2-(5-Chloro-1H-indol-3-yl)ethanamine hydrochloride
• 2-(5-Chloro-1H-indol-3-yl)-ethylamine hydrochloride
• 5-CHLORO-1H-INDOLE-3-ETHANAMINE
• 5-CHLOROTRYPTAMINE
• 2-(5-chloro-1H-indol-3-yl)ethanamine(SALTDATA: HCl)
• 2-(5-Chloro-1H-indol-3-yl)ethylamine
• 5-Chloro-3-indoleethanamine
• SY027680
• CCG-20517
• 2-(5-Chloro-1H-indol-3-yl)ethylamine #
• 9V4S232P62
• HMS1613J03
• BDBM50331286
• MFCD00130168
• BB 0242423
• DTXSID50191073
• AB6844
• AKOS000266602
• SMSF0003286
• 2-(5-chloro-1H-indol-3-yl)ethan-1-amine
• 3764-94-1
• AB03687
• 1H-Indole-3-ethanamine, 5-chloro-
• 2-(5-Chloranyl-1~{h}-Indol-3-Yl)ethanamine
• CHEMBL1288716
• 5-Chloro-1H-indole-3-ethylamine
• Indole, 3-(2-aminoethyl)-5-chloro-
• 2-(5-CHLORO-1H-INDOL-3-YL)-1-ETHANAMINE
• EINECS 223-184-6
• CB05124
• 5-Cl-T
• PD094244
• AS-44802
• SCHEMBL626030
• EU-0011875
• NS00030235
• 2-(5-Chloro-1H-indol-3-yl)-ethylamine
• 6SO
• 2-(5-chloro-1H-indol-3-yl) ethanamine
• FT-0635010
• CBMicro_013645
• EN300-144160
• Oprea1_792077
• BBL010651
• ALBB-004962
• STK386806
• DB-013913

• MDL： MFCD00051990
• Inchi： 1S/C10H11ClN2/c11-8-1-2-10-9(5-8)7(3-4-12)6-13-10/h1-2,5-6,13H,3-4,12H2
• InChI Key： FVQKQPVVCKOWLM-UHFFFAOYSA-N
• SMILES： ClC1C=CC2=C(C=1)C(=CN2)CCN

Computed Properties

• Exact Mass: 194.06100
• Monoisotopic Mass: 194.061
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 174
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 41.8A^2

Experimental Properties

• Density: 1.294
• Melting Point: 120 ºC
• Boiling Point: 375.7℃/760mmHg
• Flash Point: 181 °C
• Refractive Index: 1.675
• PSA: 41.81000
• LogP: 3.02280

2-(5-Chloro-1H-indol-3-yl)ethanamine Security Information

• HazardClass：IRRITANT

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives Tryptamines and derivatives